N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H21N5O4/c1-11-9-17(26)23-20(21-11)25-16(10-14(24-25)12-7-8-12)22-19(27)13-5-4-6-15(28-2)18(13)29-3/h4-6,9-10,12H,7-8H2,1-3H3,(H,22,27)(H,21,23,26)
• InChI Key: TXDDDVQSOJPSQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research has focused on the synthesis of novel compounds with potential anticancer activities. For instance, the discovery of compounds that exhibit excellent biochemical potency and pharmaceutical properties suitable for clinical development against cancer. These compounds have shown to arrest cells in mitosis, leading to the formation of the monopolar spindle phenotype characteristic of kinesin spindle protein (KSP) inhibition and induction of cellular death, suggesting their potential as anticancer agents (Theoclitou et al., 2011). Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, showing significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line, especially one compound which displayed potent inhibitory activity (Abdellatif et al., 2014).

Antimicrobial and Antibacterial Activities

Some studies have reported the antimicrobial and antibacterial activities of pyrimidine derivatives. For example, a series of novel N-substituted arylidene, pyrazole, thioxopyrimidine, and thiazolopyrimidine derivatives showed antimicrobial properties, highlighting the potential of these compounds in developing new antibacterial agents (Hawas et al., 2012).

Anti-inflammatory and Analgesic Activities

Compounds with pyrimidine structures have also been explored for their anti-inflammatory and analgesic properties. A study synthesized a series of N-methyl-N-pyrimidin-2-yl glycines, which showed appreciable antiphlogistic activity, suggesting their potential use in treating inflammatory conditions (Bruno et al., 1999).